Cas no 187326-21-2 (Methyl 2,5-dibromo-4-fluorobenzoate)

• Product Name: Methyl 2,5-dibromo-4-fluorobenzoate
• CAS No: 187326-21-2
• MF: C₈H₅Br₂FO₂
• MW: 311.930504560471
• CID: 4728094
• Update Time: 2025-07-02

Methyl 2,5-dibromo-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-dibromo-4-fluorobenzoate

• Inchi： 1S/C8H5Br2FO2/c1-13-8(12)4-2-6(10)7(11)3-5(4)9/h2-3H,1H3
• InChI Key： LVCUULZZVYGFEF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C(=O)OC)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2,5-dibromo-4-fluorobenzoate

Methyl 2,5-dibromo-4-fluorobenzoate (CAS No. 187326-21-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2,5-dibromo-4-fluorobenzoate, identified by its CAS number 187326-21-2, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its bromine and fluorine substituents on a benzoate backbone, plays a crucial role in the development of novel therapeutic agents. The strategic placement of these halogen atoms enhances its reactivity, making it an invaluable building block for synthetic chemists.

The structural uniqueness of Methyl 2,5-dibromo-4-fluorobenzoate lies in its ability to participate in various chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed couplings. These reactions are fundamental to the synthesis of complex molecules, particularly in the creation of bioactive compounds. Recent advancements in synthetic methodologies have further highlighted the importance of this intermediate, as it enables the efficient construction of intricate molecular architectures.

In the realm of drug discovery, Methyl 2,5-dibromo-4-fluorobenzoate has been employed in the development of small-molecule inhibitors targeting various biological pathways. For instance, its incorporation into heterocyclic scaffolds has led to the discovery of compounds with potent antimicrobial and anti-inflammatory properties. The bromine and fluorine atoms not only facilitate structural diversification but also contribute to the metabolic stability and pharmacokinetic profiles of the final drug candidates.

One of the most compelling applications of Methyl 2,5-dibromo-4-fluorobenzoate is in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is implicated in numerous diseases, including cancer. By serving as a precursor for more complex molecules, this intermediate has enabled the design of highly selective kinase inhibitors that exhibit improved efficacy and reduced side effects. The growing body of research underscores its significance in addressing unmet medical needs.

The role of halogenated benzoates in medicinal chemistry has been further illuminated by recent studies focusing on their role in photodynamic therapy (PDT). Compounds derived from Methyl 2,5-dibromo-4-fluorobenzoate have shown promise as photosensitizers due to their ability to generate reactive oxygen species upon light activation. This property makes them attractive for developing novel therapeutic strategies against cancer and other degenerative diseases. The interplay between structure and function in these derivatives continues to be a subject of intense investigation.

From a synthetic chemistry perspective, Methyl 2,5-dibromo-4-fluorobenzoate exemplifies the importance of functional group manipulation in drug development. Its reactivity allows for the introduction of additional substituents through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings. These transformations have been instrumental in generating libraries of diverse compounds for high-throughput screening. The compound's compatibility with modern synthetic techniques underscores its utility as a cornerstone intermediate.

The industrial production of Methyl 2,5-dibromo-4-fluorobenzoate has also seen significant advancements due to the demand for high-purity intermediates in pharmaceutical manufacturing. Innovations in catalytic processes and green chemistry principles have enabled more efficient and sustainable synthesis routes. These developments not only enhance yield but also minimize waste generation, aligning with global efforts toward environmental stewardship. The scalability of its production is a testament to its commercial viability and widespread adoption.

In conclusion, Methyl 2,5-dibromo-4-fluorobenzoate (CAS No. 187326-21-2) represents a critical component in modern pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for constructing bioactive molecules with therapeutic potential. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of drug discovery efforts worldwide.